Cas no 2227742-66-5 ((3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid
• CAS No: 2227742-66-5
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 6435086
• PubChem ID: 165624354
• Update Time: 2025-05-24

(3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid
• EN300-1789668
• 2227742-66-5

• Inchi： 1S/C10H11NO6/c1-17-6-2-3-8(11(15)16)7(4-6)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： XRGSZTWLSOQIBP-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)O)C1C=C(C=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 241.05863707g/mol
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų

Additional information on (3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid

Comprehensive Overview of (3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid (CAS No. 2227742-66-5)

The compound (3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid (CAS No. 2227742-66-5) is a chiral organic molecule featuring a hydroxy group, a methoxy-substituted aromatic ring, and a nitro group. Its structural complexity makes it a subject of interest in pharmaceutical research, particularly in the development of enantioselective synthesis routes. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the phenyl ring influences its reactivity, enabling applications in asymmetric catalysis and drug intermediate synthesis.

Recent studies highlight the growing demand for chiral building blocks like (3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid in the design of targeted therapeutics. Researchers are exploring its potential as a precursor for anti-inflammatory agents or central nervous system (CNS) modulators, aligning with trends in personalized medicine. The compound’s stereochemical purity (R-configuration) is critical for bioactivity, a topic frequently searched in academic databases like PubMed and SciFinder.

From a synthetic chemistry perspective, the nitrophenyl moiety in CAS 2227742-66-5 offers opportunities for further functionalization, such as reduction to amines or participation in Pd-catalyzed cross-coupling reactions. These transformations are widely discussed in forums like ResearchGate, where users inquire about green chemistry alternatives for nitro group manipulations. The compound’s carboxylic acid group also allows for esterification or amide formation, expanding its utility in peptide mimetics design.

Analytical characterization of (3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry—techniques often queried in SEO platforms like Google Scholar. Its logP value and aqueous solubility are key parameters for drug discovery, addressing frequent user questions about ADME properties of chiral acids. Computational chemists also model its molecular docking potential, linking to hot topics like AI-driven drug discovery.

In industrial contexts, scalability of (3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid synthesis is a focus area. Patent analyses reveal innovations in biocatalytic routes using engineered enzymes, reflecting the industry’s shift toward sustainable manufacturing. Regulatory guidelines emphasize ICH Q11 principles for chiral impurities, a recurring search term among quality control professionals.

Environmental and safety assessments of CAS 2227742-66-5 indicate low ecotoxicity, though proper laboratory handling protocols for nitroaromatics are advised. This aligns with global interest in benign-by-design chemicals, as seen in EU REACH discussions. The compound’s stability under various pH conditions is another researched aspect, relevant to formulation scientists.

Future directions for (3R)-3-hydroxy-3-(5-methoxy-2-nitrophenyl)propanoic acid include its integration into continuous flow chemistry systems and exploration in proteolysis-targeting chimeras (PROTACs). These cutting-edge applications respond to trending queries about next-generation drug modalities, ensuring this compound remains at the forefront of medicinal chemistry innovation.